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Agriculture

Abstract: Atrazine (6-chloro-N2-ethyl-N4-isopropyl-1,3,5-triazine-2,4-diamine) is a selective
triazine herbicide used extensively in modern agriculture for the pre- and post-emergence
control of broadleaf and grassy weeds.[1][2] Its primary applications are in the cultivation of
corn, sorghum, and sugarcane, where it contributes significantly to crop yield by reducing weed
competition.[1][3] This document provides a comprehensive technical overview of atrazine's
mode of action, application protocols for key crops, environmental fate, and the analytical
methodologies used for its detection. It is intended for researchers, scientists, and
professionals in related fields who require detailed information on the herbicide's use and
underlying scientific principles.

Introduction to Atrazine

Atrazine is a systemic herbicide first registered for use in 1958.[1] It is valued for its efficacy,
cost-effectiveness, and flexible application timing.[2][3] As one of the most widely used
herbicides in the United States, it is applied to over half of all corn, sorghum, and sugarcane
acres annually.[3][4] Atrazine is typically formulated as a liquid or wettable powder and is
absorbed by plants primarily through the roots, and to some extent through the foliage, from
where it is translocated upward.[5][6][7] Its effectiveness is dependent on rainfall or irrigation to
move it into the root zone of target weeds.[8]
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Mode of Action: Photosystem Il Inhibition

Atrazine's herbicidal activity stems from its ability to inhibit photosynthesis.[2] It binds to the
plastoquinone-binding protein (D1 protein) within Photosystem Il (PSII) in the chloroplast
thylakoid membranes.[1][7] This binding action blocks the electron transport chain, halting the
production of ATP and NADPH, which are essential for CO2 fixation and plant growth.[7] The
interruption of electron flow leads to the formation of reactive oxygen species, causing lipid
peroxidation and ultimately leading to the destruction of cell membranes and plant death.[4]
Tolerant crops like corn can metabolize atrazine into non-toxic substances before it can cause
significant harm.[6][7]

Photosystem Il (PSII) Complex
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Figure 1: Atrazine's Mechanism of Action in Photosystem Il
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Caption: Atrazine inhibits photosynthesis by blocking the QB binding site in PSII.

Application in Key Crops

Atrazine application rates and timing are critical for maximizing efficacy while adhering to
regulatory limits. Rates are often dependent on soil texture, organic matter content, and tillage
system.[8][9] The U.S. EPA mandates that the total amount of atrazine applied must not
exceed 2.5 pounds of active ingredient (a.i.) per acre per calendar year for corn and sorghum.

[8][°]

Corn (Maize)

Atrazine can be applied to corn pre-plant, pre-emergence, or post-emergence.[4]
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» Pre-plant/Pre-emergence: Application occurs before or shortly after planting, prior to weed
emergence. This method provides residual control of germinating weeds.[8][9]

o Post-emergence: Applied after weeds have emerged but before they exceed 1.5 inches in
height and before the corn crop reaches 12 inches in height.[9][10] Post-emergence
applications are often mixed with an oil concentrate or surfactant to improve foliar uptake.[8]

Sorghum

Application guidelines for sorghum are similar to corn. Atrazine can be applied pre-plant, pre-
emergence, or post-emergence before the crop exceeds 12 inches in height.[9][11] It is crucial
to ensure the sorghum variety is tolerant to atrazine.

Sugarcane

In sugarcane, atrazine is typically applied at the time of planting or ratooning, before the
sugarcane emerges, to control a broad spectrum of grass and broadleaf weeds.[9] One or
more additional post-emergence applications may be made as the sugarcane emerges, before
weeds are greater than 1.5 inches tall.[12]

| Table 1: Atrazine Application Rates in Corn, Sorghum, and Sugarcane | | :--- | :--- | === | - | |
Crop | Application Timing | Application Rate (Ibs a.i./acre) | Notes | | Corn & Sorghum | Pre-
plant / Pre-emergence | 1.6 - 2.0 | Higher rates for fine-textured soils or those with high organic
matter. On highly erodible soils with <30% residue, the maximum is 1.6 Ibs a.i./acre.[8][13] | | |
Post-emergence | 1.2 - 2.0 | Must be applied before corn/sorghum exceeds 12 inches in height.
If a prior atrazine application was made, the total must not exceed 2.5 Ibs a.i./acre per year.[9]
[10] | | Sugarcane | At Planting / Ratooning | 2.0 - 4.0 | Provides control of annual weeds during
the early growth stage.[9] | | | Post-emergence | Up to 2.0 | Can be applied as needed, typically
1 to 3 times, before weeds exceed 1.5 inches.[12] |

Weed Management and Resistance

Atrazine is effective against a wide range of annual broadleaf and grassy weeds.[8] However,
its continuous use has led to the evolution of resistant weed biotypes.[2][4]
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Table 2: Common Weeds Controlled by Atrazine

Broadleaf Weeds

Pigweed (Amaranthus spp.)

Lambsquarters (Chenopodium album)

Common Ragweed (Ambrosia artemisiifolia)

Grassy Weeds

Barnyardgrass (Echinochloa crus-galli)

Foxtails (Setaria spp.)

Crabgrass (Digitaria spp.)

Source:[2][8][12]

Herbicide resistance is a significant concern. As of 2024, 66 weed species globally have been
reported as resistant to atrazine.[4] Resistance often results from a point mutation in the
chloroplast psbA gene, which alters the D1 protein and prevents atrazine from binding
effectively.[14] To manage resistance, integrated strategies such as herbicide rotation, tank-
mixing with different modes of action, and cultural practices like crop rotation are
recommended.[2][4]

Environmental Fate and Ecotoxicology

The environmental persistence of atrazine is a key consideration in its use. It does not bind
well to soil and has a high potential to move into groundwater and surface water.[5]

| Table 3: Environmental Fate and Persistence of Atrazine | | :--- | :--- | | Parameter | Value /
Characteristic | | Soil Half-life | 60-75 days (average)[5] | | Water Solubility | Low to moderate[5]
| | Soil Mobility | High; does not bind well to soil particles[5] | | Persistence Factors | More
persistent in less acidic, cool, and dry conditions[5] | Note: Half-life can vary significantly based
on soil type, temperature, and moisture.[15]

Atrazine contamination of water sources is a primary environmental concern.[1] The EPA has
found that atrazine is likely to harm aquatic vegetation even at low concentrations, which can
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disrupt aquatic ecosystems.[5] It is classified as slightly to moderately toxic to fish and highly
toxic to aquatic invertebrates.[5]

Analytical Methodologies

Accurate detection of atrazine and its metabolites in environmental samples is crucial for
monitoring and regulatory compliance. The most common analytical methods are Gas
Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Enzyme-
Linked Immunosorbent Assay (ELISA).[16][17]

Experimental Protocol: Atrazine Residue Analysis In
Water

A widely used method for determining atrazine concentration in water involves solid-phase
extraction (SPE) followed by analysis with Gas Chromatography-Mass Spectrometry (GC-MS).
[17]

1. Sample Preparation: A 1-liter water sample is collected. If it contains sediment, it is filtered.
2. Solid-Phase Extraction (SPE): The water sample is passed through an SPE cartridge
containing a sorbent like graphitized carbon black. Atrazine and its metabolites are adsorbed
onto the sorbent.[17] 3. Elution: The cartridge is dried, and the analytes are eluted (washed off)
using organic solvents such as ethyl acetate and a dichloromethane/methanol mixture.[17] 4.
Concentration: The resulting solvent extract is concentrated, often under a gentle stream of
nitrogen, to reduce the volume and increase the analyte concentration. 5. GC-MS Analysis: A
small aliquot of the concentrated extract is injected into the GC-MS system. The GC separates
the compounds based on their boiling points and interaction with the capillary column. The MS
then fragments the molecules and detects them based on their mass-to-charge ratio, providing
both identification and quantification.[17][18]

| Table 4: Typical Detection Limits for Atrazine Analytical Methods | | :--- | :--- | :--- | | Analytical
Method | Sample Matrix | Detection Limit | | GC-NPD | Water | 0.4 - 7.4 ng/L[19] | | GC-MS |
Water | 2 ng/L[19] | | HPLC-UV | Water | 5.0 pg/L[16] | | ELISA | Water | 0.05 - 0.1 pg/L[16] | |
GC-MS | Soil | ~3 pg/kg[16] |
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Figure 2: Workflow for Atrazine Residue Analysis
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Caption: A typical workflow for the analysis of atrazine in environmental samples.
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Human Health and Toxicology

Atrazine is classified as a Restricted Use Pesticide (RUP), meaning only certified applicators
can purchase and use it.[6][20] The U.S. EPA has set a Maximum Contaminant Level (MCL) for
atrazine in drinking water to protect public health.[6]

| Table 5: Toxicological Data and Regulatory Limits for Atrazine | | :--- | :--- | | Parameter | Value
| | Oral LDso (Rat) | 3090 mg/kg[1] | | Dermal LDso (Rabbit) | 7500 mg/kg[1] | | EPA Maximum
Contaminant Level (MCL) in Drinking Water | 3 pug/L (or 3 parts per billion)[6][21] | | OSHA
Permissible Exposure Limit (8-hr TWA) | 5 mg/m3[6] | | IARC Carcinogenicity Classification
(2025 update) | Group 2A: "Probably carcinogenic to humans"[1] |

Exposure to atrazine can cause skin and eye irritation.[22] Long-term exposure above the MCL
has been associated with potential health risks, including effects on the reproductive system
and a possible increased risk of certain cancers.[23] The International Agency for Research on
Cancer (IARC) updated its classification of atrazine to "probably carcinogenic to humans”
(Group 2A) in 2025.[1]

Conclusion

Atrazine remains a critical tool for weed management in corn, sorghum, and sugarcane,
offering significant economic benefits to producers.[3][24] HowevVer, its use requires careful
management to mitigate risks of weed resistance and environmental contamination.[2]
Adherence to application guidelines, adoption of integrated weed management strategies, and
respect for environmental protection measures are essential for its sustainable use. Continued
research into its environmental fate, toxicological profile, and the development of precise
analytical methods is necessary to inform regulatory decisions and ensure its safe application
in agriculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [atrazine application in corn, sorghum, and sugarcane
cultivation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667683#atrazine-application-in-corn-sorghum-and-
sugarcane-cultivation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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